Methyl 2-(6-oxo-1-(3-(trifluoromethyl)benzyl)-1,6-dihydropyridine-3-carboxamido)benzoate

• IUPAC Name: methyl 2-[[6-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H17F3N2O4/c1-31-21(30)17-7-2-3-8-18(17)26-20(29)15-9-10-19(28)27(13-15)12-14-5-4-6-16(11-14)22(23,24)25/h2-11,13H,12H2,1H3,(H,26,29)
• InChI Key: DDFRFBBUYZWJRG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C22H17F3N2O4
• Molecular Weight: 430.4 g/mol

Description

“Methyl 2-(6-oxo-1-(3-(trifluoromethyl)benzyl)-1,6-dihydropyridine-3-carboxamido)benzoate” is a complex organic compound. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and a benzene ring, which is a six-membered ring with six carbon atoms. The trifluoromethyl group (CF3) is a common substituent in organic chemistry with the effect of increasing the compound’s lipophilicity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine and benzene rings, the trifluoromethyl group, and the amide and ester groups. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyridine ring, for example, is susceptible to electrophilic substitution reactions, while the trifluoromethyl group can undergo various reactions depending on the adjacent functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group, for example, would increase the compound’s lipophilicity, which could affect its solubility and distribution in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. Proper handling and disposal procedures should be followed when working with this compound to minimize potential risks.

Future Directions

Future research on this compound could involve further investigation of its synthesis, characterization of its physical and chemical properties, and exploration of its potential biological activity. This could lead to the development of new methods for its synthesis, as well as potential applications in medicine or other fields.